Cas no 31191-46-5 (Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-)

Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro- structure
31191-46-5 structure
Product Name:Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-
CAS No:31191-46-5
MF:C9H9BrClNO3
MW:294.52966094017
CID:314886
PubChem ID:309912
Update Time:2025-04-19

Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-
    • 2-(3-bromopropoxy)-1-chloro-4-nitrobenzene
    • 31191-46-5
    • NSC-212373
    • SCHEMBL14937641
    • DTXSID10309591
    • FTGLGZDMOLDOKL-UHFFFAOYSA-N
    • 2-(3-bromo-propoxy)-1-chloro-4-nitro benzene
    • AKOS013326405
    • NSC212373
    • Inchi: 1S/C9H9BrClNO3/c10-4-1-5-15-9-6-7(12(13)14)2-3-8(9)11/h2-3,6H,1,4-5H2
    • InChI Key: FTGLGZDMOLDOKL-UHFFFAOYSA-N
    • SMILES: BrCCCOC1C(=CC=C(C=1)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 292.94547
  • Monoisotopic Mass: 292.945
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.605
  • Boiling Point: 390.8°Cat760mmHg
  • Flash Point: 190.2°C
  • Refractive Index: 1.583
  • PSA: 52.37
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.